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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental techniques for synthesizing

colloidal gold solutions, tailored for professionals new to the field. We will delve into the most

common and reliable methods, offering detailed experimental protocols and quantitative data to

ensure reproducibility and control over nanoparticle characteristics. This document aims to

serve as a foundational resource, enabling researchers to confidently produce gold
nanoparticles for a variety of applications, from drug delivery to diagnostics.

Introduction to Colloidal Gold
Colloidal gold, a suspension of gold nanoparticles (AuNPs) in a fluid, typically water, has been

a subject of scientific interest for centuries due to its unique optical, electronic, and catalytic

properties. These properties are highly dependent on the size and shape of the nanoparticles,

making the synthesis process a critical step in their application. For beginners, mastering a

reliable synthesis technique is paramount for successful research and development.

This guide will focus on two of the most well-established and accessible methods for

synthesizing spherical gold nanoparticles: the Turkevich method and the Brust-Schiffrin

method.

The Turkevich Method: Citrate Reduction of
Chloroauric Acid
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The Turkevich method, first reported in 1951, is a simple and widely used aqueous-phase

synthesis that produces relatively monodisperse spherical gold nanoparticles.[1] The process

involves the reduction of a gold salt, typically chloroauric acid (HAuCl₄), by a weak reducing

agent, most commonly sodium citrate.[2][3]

Reaction Mechanism and the Role of Citrate
The synthesis of gold nanoparticles via the Turkevich method is a nucleation and growth

process.[4] Initially, the gold ions (Au³⁺) are reduced to gold atoms (Au⁰) by the citrate.[5]

These atoms then aggregate to form small nuclei. Subsequent gold ions are reduced on the

surface of these nuclei, causing them to grow into larger nanoparticles.

Sodium citrate plays a dual role in this synthesis:

Reducing Agent: It reduces Au³⁺ to Au⁰. This reduction is temperature-dependent and

typically carried out at or near the boiling point of water.[5]

Capping Agent: Citrate ions adsorb onto the surface of the newly formed gold nanoparticles,

creating a negatively charged layer.[6] This layer provides electrostatic stabilization,

preventing the nanoparticles from aggregating and precipitating out of the solution.[7]

The overall chemical reaction can be complex, but a simplified representation is:

2HAuCl₄ + 3Na₃C₆H₅O₇ → 2Au + 3C₅H₆O₅ + 8HCl + 3CO₂ + 3Na⁺ + 3Cl⁻

Factors Influencing Nanoparticle Size
The final size of the gold nanoparticles synthesized by the Turkevich method is primarily

influenced by the molar ratio of citrate to gold.[8] Generally, a higher citrate-to-gold ratio

results in smaller nanoparticles.[8] This is because a higher concentration of citrate leads to the

formation of more nuclei, resulting in a larger number of smaller particles.[8] Other factors that

can affect the particle size include the reaction temperature, the rate of addition of the citrate

solution, and the pH of the reaction mixture.[9]

Quantitative Data Summary
The following table summarizes the expected nanoparticle size based on varying synthesis

parameters in the Turkevich method.
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HAuCl₄
Concentration
(mM)

Sodium Citrate
Concentration
(mM)

Citrate:Au
Molar Ratio

Temperature
(°C)

Resulting
Nanoparticle
Diameter (nm)

1.0 3.4 3.4:1 100 ~20

0.5 1.7 3.4:1 100 ~40

1.0 1.1 1.1:1 100 ~50

1.0 5.0 5:1 100 ~15

Note: These values are approximate and can vary based on specific experimental conditions.

The Brust-Schiffrin Method: Two-Phase Synthesis
The Brust-Schiffrin method, developed in 1994, is a versatile technique for producing highly

stable, organic-soluble gold nanoparticles with excellent control over their size.[3] This method

involves the transfer of gold ions from an aqueous solution to an organic solvent using a

phase-transfer catalyst, followed by reduction with a strong reducing agent in the presence of a

thiol capping agent.[10]

Reaction Mechanism
The key steps in the Brust-Schiffrin method are:

Phase Transfer: Chloroaurate ions (AuCl₄⁻) are transferred from an aqueous solution to an

immiscible organic solvent (e.g., toluene) using a phase-transfer catalyst such as

tetraoctylammonium bromide (TOAB).

Reduction: A strong reducing agent, typically sodium borohydride (NaBH₄), is added to the

organic phase to reduce Au³⁺ to Au⁰.[11]

Stabilization: An alkanethiol (e.g., dodecanethiol) is present in the organic phase and binds

strongly to the surface of the gold nanoparticles as they form. This thiol monolayer provides

steric stabilization and prevents aggregation.[3]

Factors Influencing Nanoparticle Size
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The size of the gold nanoparticles produced by the Brust-Schiffrin method is primarily

controlled by the molar ratio of thiol to gold. A higher thiol-to-gold ratio generally leads to

smaller nanoparticles, as the thiol molecules cap the growing nanoparticles and limit their size.

Quantitative Data Summary
The following table provides a summary of expected nanoparticle sizes based on different thiol-

to-gold ratios in the Brust-Schiffrin method.

HAuCl₄ (mmol)
Dodecanethiol
(mmol)

Thiol:Au Molar
Ratio

Resulting
Nanoparticle
Diameter (nm)

0.25 0.25 1:1 5 - 6

0.25 0.50 2:1 3 - 4

0.25 1.25 5:1 1.5 - 2

Note: These values are approximate and can vary based on specific experimental conditions.

Experimental Protocols
Turkevich Method Protocol
Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

Glassware (cleaned with aqua regia and rinsed thoroughly with deionized water)

Procedure:

Prepare a 1.0 mM solution of HAuCl₄ in deionized water.

Prepare a 34 mM solution of sodium citrate in deionized water.
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In a round-bottom flask equipped with a condenser, bring 50 mL of the 1.0 mM HAuCl₄

solution to a rolling boil with vigorous stirring.[4]

Rapidly add 5 mL of the 34 mM sodium citrate solution to the boiling HAuCl₄ solution.[4]

The solution will undergo a series of color changes, from pale yellow to colorless, then to a

deep red or burgundy.[4]

Continue boiling and stirring for 15-30 minutes.

Allow the solution to cool to room temperature while continuing to stir.

Store the colloidal gold solution in a clean, dark glass bottle at 4°C.

Brust-Schiffrin Method Protocol
Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

Tetraoctylammonium bromide (TOAB)

Toluene

Dodecanethiol

Sodium borohydride (NaBH₄)

Ethanol

Deionized water

Procedure:

Dissolve 30 mg of HAuCl₄·3H₂O in 10 mL of deionized water.

Dissolve 80 mg of TOAB in 20 mL of toluene.
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Combine the two solutions in a separatory funnel and shake vigorously for 5-10 minutes. The

organic layer should turn a deep orange color as the gold ions are transferred.

Separate and collect the organic layer.

Add a specific amount of dodecanethiol to the organic solution (refer to the table above for

desired particle size).

Prepare a fresh solution of 25 mg of NaBH₄ in 10 mL of ice-cold deionized water.

Add the NaBH₄ solution dropwise to the organic solution with vigorous stirring. The solution

should turn dark brown/black.

Continue stirring for at least 3 hours.

Remove the solvent under reduced pressure.

Wash the resulting nanoparticles with ethanol and centrifuge to remove excess thiol and

TOAB. Repeat this step several times.

The purified nanoparticles can be redispersed in a suitable organic solvent.

Characterization of Colloidal Gold Solutions
Accurate characterization of the synthesized gold nanoparticles is crucial to ensure they meet

the requirements for the intended application. The primary characteristics of interest are size,

size distribution, shape, and stability.

UV-Visible Spectroscopy
UV-Vis spectroscopy is a quick and straightforward method for the preliminary characterization

of colloidal gold.[12] Gold nanoparticles exhibit a characteristic surface plasmon resonance

(SPR) peak in the visible region of the spectrum.[12] For spherical gold nanoparticles, this

peak is typically located between 515 and 550 nm.[13] The position and shape of the SPR

peak are sensitive to the size, shape, and aggregation state of the nanoparticles.[12] As the

particle size increases, the SPR peak shifts to longer wavelengths (a red shift).

Dynamic Light Scattering (DLS)
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Dynamic Light Scattering (DLS) is a widely used technique for measuring the hydrodynamic

diameter and size distribution of nanoparticles in a colloidal suspension.[2][14] DLS measures

the fluctuations in scattered light intensity caused by the Brownian motion of the particles.[15]

This information is then used to calculate the particle size. It is important to note that DLS

measures the hydrodynamic diameter, which includes the nanoparticle core and any capping

agents or solvent layers associated with it.[16]

Transmission Electron Microscopy (TEM)
Transmission Electron Microscopy (TEM) provides direct visualization of the nanoparticles,

allowing for the determination of their size, shape, and morphology with high resolution.[17] For

TEM analysis, a small drop of the diluted colloidal gold solution is deposited onto a TEM grid

(typically a carbon-coated copper grid) and allowed to dry.[1][18]
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Caption: General experimental workflow for the synthesis and characterization of colloidal

gold.

Chemical Pathway of the Turkevich Method
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Caption: Simplified chemical pathway for the Turkevich synthesis of gold nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.nanopartz.com/Technical-Notes/Preparing-TEM-Grids-Gold-Nanoparticles.asp
https://www.nanopartz.com/Technical-Notes/Preparing-TEM-Grids-Gold-Nanoparticles.asp
https://pubs.acs.org/doi/abs/10.1021/acsami.6b06903?src=recsys
https://m.youtube.com/watch?v=t-pyilMrpHM
https://m.youtube.com/watch?v=3lbOiJgdwFA
https://www.nanopartz.com/Technology-Guide/Role-of-citric-acid-in-gold-nanoparticle-synthesis.asp
https://m.youtube.com/watch?v=urmi99jQSZY
https://m.youtube.com/watch?v=YIK7I-T9tPs
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Analytical_Sciences_Digital_Library/Contextual_Modules/Optical_Properties_of_Gold_Nanoparticles/04_Instructors_Guide/02_Synthesis_of_gold_nanoparticles
https://www.researchgate.net/figure/Kinetics-of-chloroauric-acid-reduction-and-formation-of-nanoparticles-with-and-without_fig3_274066754
https://hiyka.com/news-update/gold-nanoparticle-conjugation-optimization-for-tem-applications/
https://www.youtube.com/watch?v=5Yd6_ucr-aY
https://www.cytodiagnostics.com/pages/introduction-to-gold-nanoparticle-characterization
https://edinburghanalytical.com/resource/uv-vis-spectroscopy-for-characterising-the-optical-properties-of-gold-nanoparticles/
https://edinburghanalytical.com/resource/uv-vis-spectroscopy-for-characterising-the-optical-properties-of-gold-nanoparticles/
https://m.youtube.com/watch?v=PgQxBk9WW6o
https://m.youtube.com/watch?v=ET6S03GeMKE
https://www.youtube.com/watch?v=btU2V0YKyF8
https://www.azonano.com/article.aspx?ArticleID=6963
https://www.cd-bioparticles.com/support/tem-grid-preparation-for-gold-nanoparticles.html
https://www.benchchem.com/product/b1198211#synthesis-of-colloidal-gold-solutions-for-beginners
https://www.benchchem.com/product/b1198211#synthesis-of-colloidal-gold-solutions-for-beginners
https://www.benchchem.com/product/b1198211#synthesis-of-colloidal-gold-solutions-for-beginners
https://www.benchchem.com/product/b1198211#synthesis-of-colloidal-gold-solutions-for-beginners
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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